Cas no 1250128-73-4 (2-Amino-1-(1-oxidothiomorpholino)butan-1-one)

• Product Name: 2-Amino-1-(1-oxidothiomorpholino)butan-1-one
• CAS No: 1250128-73-4
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 5098645
• Update Time: 2023-08-25

2-Amino-1-(1-oxidothiomorpholino)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(1-oxidothiomorpholino)butan-1-one

• Inchi： 1S/C8H16N2O2S/c1-2-7(9)8(11)10-3-5-13(12)6-4-10/h7H,2-6,9H2,1H3
• InChI Key： YTONAMAGEODPBJ-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C(CC)N)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: -1.5
• Topological Polar Surface Area: 82.6